Cas no 1105189-17-0 (6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine
• CAS No: 1105189-17-0
• MF: C₁₄H₁₉N₃OS
• MW: 277.38516163826
• CID: 5733921
• PubChem ID: 33680154
• Update Time: 2025-06-14

6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-N-(2-morpholinoethyl)benzo[d]thiazol-2(3h)-imine
• CS-0282054
• F2182-0106
• 1105189-17-0
• SCHEMBL22639912
• 6-methyl-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
• EN300-239308
• CHEMBL4998023
• AKOS005207479
• 6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine
• 2-Benzothiazolamine, 6-methyl-N-[2-(4-morpholinyl)ethyl]-

• Inchi： 1S/C14H19N3OS/c1-11-2-3-12-13(10-11)19-14(16-12)15-4-5-17-6-8-18-9-7-17/h2-3,10H,4-9H2,1H3,(H,15,16)
• InChI Key： CEJWRWIDUJIPBI-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2N=C1NCCN1CCOCC1

Computed Properties

• Exact Mass: 277.12488341g/mol
• Monoisotopic Mass: 277.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 429.6±55.0 °C(Predicted)
• pka: 6.67±0.10(Predicted)

Additional information on 6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine

Comprehensive Overview of 6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105189-17-0)

6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105189-17-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a morpholine moiety and a methyl group in its structure enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, researchers have focused on the therapeutic potential of benzothiazole derivatives, particularly in the fields of oncology and neurology. The compound 6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine has been studied for its ability to modulate specific enzymatic pathways, which could be pivotal in designing novel small-molecule inhibitors. Its CAS No. 1105189-17-0 is frequently referenced in scientific literature, highlighting its relevance in modern medicinal chemistry.

One of the key advantages of this compound is its structural versatility. The morpholin-4-yl group contributes to its pharmacokinetic properties, while the benzothiazole core provides a scaffold for further chemical modifications. This flexibility has led to its exploration in high-throughput screening assays, where it has shown promising interactions with various biological targets. Additionally, its synthetic accessibility makes it a valuable building block for researchers working on drug discovery projects.

The growing interest in 6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine is also reflected in its frequent appearance in patent applications and academic publications. Scientists are particularly intrigued by its potential role in addressing drug resistance, a major challenge in treating diseases like cancer and infections. Its mechanism of action, which involves interference with cellular signaling pathways, positions it as a candidate for combination therapies.

From a synthetic chemistry perspective, the compound's CAS No. 1105189-17-0 serves as a critical identifier for reproducibility and standardization in research. Its purity and stability are essential for achieving consistent results in in vitro and in vivo studies. Moreover, the compound's molecular weight and logP value are often discussed in the context of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a cornerstone of preclinical drug development.

In the era of personalized medicine, compounds like 6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine are gaining traction due to their potential to target specific molecular aberrations. Researchers are also investigating its role in epigenetic modulation, a hot topic in contemporary biomedical science. The ability to influence gene expression without altering the DNA sequence makes this compound a subject of intense scrutiny.

Another area of interest is the compound's applicability in neurodegenerative disease research. Preliminary studies suggest that benzothiazole derivatives may exhibit neuroprotective effects, possibly through the inhibition of protein aggregation. This aligns with the broader scientific community's focus on finding treatments for conditions like Alzheimer's and Parkinson's diseases.

For those involved in chemical synthesis, the compound's CAS No. 1105189-17-0 is a vital reference point. Its synthesis typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Optimizing these processes is crucial for scaling up production while maintaining high yields and purity. The compound's spectroscopic properties, such as NMR and mass spectra, are well-documented, aiding in its characterization.

In summary, 6-methyl-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine (CAS No. 1105189-17-0) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to mechanistic studies, underscore its importance in advancing scientific knowledge. As research continues to unfold, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.